Cas no 73536-87-5 (2-Amino-5-nitroindane Hydrochloride)

• Product Name: 2-Amino-5-nitroindane Hydrochloride
• CAS No: 73536-87-5
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD06804513
• CID: 562476
• PubChem ID: 22319324
• Update Time: 2025-10-30

2-Amino-5-nitroindane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2,3-dihydro-1H-inden-2-amine hydrochloride
• 1H-Inden-2-amine,2,3-dihydro-5-nitro-, hydrochloride (1:1)
• 2-AMINO-5-NITROINDAN HYDROCHLORIDE,
• 2-amino-5-nitro-indane hydrochloride
• 2-AMINO-5-NITROINDAN HCL
• 2-AMINO-5-NITROINDANE HCL
• 2-amino-5-nitroindane hydrochloride
• 5-NITRO-INDAN-2-YLAMINE HCL
• 5-NITRO-INDAN-2-YLAMINE HYDROCHLORIDE
• 73536-87-5
• 2-Amino-5-nitroindan hydrochloride
• AB30292
• 5-nitro-2,3-dihydro-1H-inden-2-amine;hydrochloride
• 5-nitro-2-indanamine hydrochloride
• 5-NITRO-INDAN-2-YLAMINE, HCL
• 5-nitroindan-2-amine hydrochloride
• FFGLVSGGGJOMQY-UHFFFAOYSA-N
• 5-Nitro-2,3-dihydro-1H-inden-2-aminehydrochloride
• SCHEMBL1642104
• MFCD06804513
• 5-Nitro-2,3-dihydro-1H-inden-2-amine--hydrogen chloride (1/1)
• (5-Nitro-2,3-dihydro-1H-inden-2-yl)amine hydrochloride
• CS-0171027
• A837847
• DTXSID60624701
• 2-amino-6-nitroindane hydrochloride
• Z3241251961
• 5-nitro-2-aminoindane hydrochloride
• EN300-7382321
• AKOS022172792
• 2-Amino-5-nitroindane Hydrochloride

• MDL： MFCD06804513
• Inchi： 1S/C9H10N2O2.ClH/c10-8-3-6-1-2-9(11(12)13)5-7(6)4-8;/h1-2,5,8H,3-4,10H2;1H
• InChI Key： FFGLVSGGGJOMQY-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC2=C(C=1)CC(C2)N)=O

Computed Properties

• Exact Mass: 214.05100
• Monoisotopic Mass: 214.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Boiling Point: 343.1°C at 760 mmHg
• Flash Point: 161.3°C
• PSA: 71.84000
• LogP: 3.04620

Additional information on 2-Amino-5-nitroindane Hydrochloride

Introduction to 2-Amino-5-nitroindane Hydrochloride (CAS No. 73536-87-5)

2-Amino-5-nitroindane Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 73536-87-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural features of 2-amino-5-nitroindane hydrochloride, characterized by the presence of both amino and nitro functional groups on an indane backbone, contribute to its unique reactivity and biological activity. These structural attributes make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological assays. This solubility profile is particularly advantageous for in vitro studies, where precise dissolution properties are critical for maintaining the integrity and efficacy of the compound during experimental procedures. The compound's stability under standard laboratory conditions further underscores its utility as a reliable reagent in research settings.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds, including 2-amino-5-nitroindane hydrochloride. The nitro group in the molecule can undergo reduction to form an amine, which can be further functionalized to produce more complex structures. This redox chemistry makes it a versatile building block for designing novel therapeutic agents. Additionally, the indane scaffold is known for its role in several bioactive molecules, contributing to its pharmacological relevance.

Current research indicates that 2-amino-5-nitroindane hydrochloride may exhibit properties relevant to neurological disorders, inflammation, and cancer. Studies have begun to investigate its potential as a precursor or analog in the synthesis of drugs targeting these conditions. For instance, modifications of the indane core have shown promise in modulating enzyme activities associated with neurological pathways. The dual functionality of amino and nitro groups allows for selective interactions with biological targets, making it an intriguing candidate for structure-activity relationship (SAR) studies.

The synthesis of 2-amino-5-nitroindane hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of indane followed by selective reduction and subsequent salt formation. Advanced techniques such as catalytic hydrogenation or enzymatic reduction have been explored to improve the efficiency of these transformations. The development of greener synthetic methodologies is also a focus area, with researchers seeking sustainable alternatives to traditional chemical processes.

From a medicinal chemistry perspective, 2-amino-5-nitroindane hydrochloride serves as a scaffold for designing molecules with enhanced pharmacokinetic profiles. Its ability to be further modified allows chemists to fine-tune properties such as solubility, metabolic stability, and target specificity. This flexibility is crucial for developing drugs that can overcome barriers associated with oral administration or systemic delivery.

The role of computational chemistry in studying 2-amino-5-nitroindane hydrochloride cannot be overstated. Molecular modeling techniques help predict how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing derivatives with improved binding affinities or selectivity profiles. Additionally, computational methods assist in predicting potential side effects or toxicities before experimental validation is necessary.

In preclinical studies, 2-amino-5-nitroindane hydrochloride has been evaluated for its potential therapeutic effects using cell culture and animal models. Initial findings suggest that it may modulate pathways involved in pain perception, neuroprotection, or anti-inflammatory responses. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential across different disease models.

The regulatory landscape for compounds like 2-amino-5-nitroindane hydrochloride is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that new chemical entities are thoroughly tested for safety and efficacy before they can be approved for clinical use. Compliance with Good Manufacturing Practices (GMP) is essential throughout the synthesis and purification process to meet regulatory standards.

The industrial production of 2-amino-5-nitroindane hydrochloride requires robust quality control measures to ensure consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify purity and structural integrity. These methods provide confidence that the final product meets the specifications required for research or commercial applications.

Future directions in the study of 2-amino-5-nitroindane hydrochloride include exploring its role in combination therapies or novel drug formulations. The ability to derivatize this compound opens up possibilities for creating prodrugs or targeted delivery systems that enhance therapeutic outcomes. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications efficiently.

In conclusion, 2-amino-5-nitroindane hydrochloride (CAS No. 73536-87-5) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with its versatility as a synthetic intermediate, make it a valuable tool for medicinal chemists exploring new treatments for various diseases. As research continues to uncover its pharmacological properties and synthetic possibilities, this compound is poised to play an important role in shaping future therapeutic strategies.